![molecular formula C13H18N4O2S B4677532 N-(2-furylmethyl)-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide](/img/structure/B4677532.png)
N-(2-furylmethyl)-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide
Overview
Description
N-(2-furylmethyl)-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as FMA, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. FMA belongs to the class of compounds called thioacetamides, which have been shown to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(2-furylmethyl)-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not yet fully understood. However, it is believed that this compound may exert its antifungal activity by inhibiting the biosynthesis of ergosterol, an essential component of fungal cell membranes.
Biochemical and physiological effects:
This compound has been shown to possess a range of biochemical and physiological effects. These include antioxidant and anti-inflammatory activities, as well as the ability to inhibit the growth of several fungal strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-furylmethyl)-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its broad-spectrum antifungal activity, which makes it potentially useful for the treatment of a wide range of fungal infections. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which may limit its effectiveness in certain applications.
Future Directions
There are several potential future directions for research on N-(2-furylmethyl)-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide. These include further studies on its mechanism of action, as well as investigations into its potential as a therapeutic agent for various diseases. Additionally, there may be opportunities to develop new formulations of this compound that improve its solubility and bioavailability.
Scientific Research Applications
N-(2-furylmethyl)-2-[(5-methyl-4-propyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been studied for its potential as an antifungal agent, due to its ability to inhibit the growth of several fungal strains. In addition, this compound has been shown to possess antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases.
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[(5-methyl-4-propyl-1,2,4-triazol-3-yl)sulfanyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O2S/c1-3-6-17-10(2)15-16-13(17)20-9-12(18)14-8-11-5-4-7-19-11/h4-5,7H,3,6,8-9H2,1-2H3,(H,14,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXYPQHJVQODSHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=NN=C1SCC(=O)NCC2=CC=CO2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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